4-(chlorosulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 4-chlorosulfonyl-1-methylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C6H6ClNO4S/c1-8-3-4(13(7,11)12)2-5(8)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key: POMZQIUIOJIHIN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)O)S(=O)(=O)Cl
• Molecular Formula: C6H6ClNO4S
• Molecular Weight: 223.63 g/mol
• CAS RN: 1000932-01-3

Description

4-(Chlorosulfonyl)benzoic acid is an organic compound that is used as a reagent in various chemical reactions. It has a molecular weight of 220.63.

Synthesis Analysis

While the specific synthesis of “4-(chlorosulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid” is not available, chlorosulfonyl compounds are generally synthesized through the reaction of hydrogen chloride with a solution of sulfur trioxide in sulfuric acid.

Molecular Structure Analysis

The structure of chlorosulfonyl compounds consists of two electron-withdrawing components, the chlorosulfonyl group (SO2Cl) and the carboxylic acid group (COOH).

Chemical Reactions Analysis

Chlorosulfonyl compounds are reactive and can participate in various chemical reactions. For example, they can be used in the sulfonation of other compounds.

Physical And Chemical Properties Analysis

Chlorosulfonyl compounds are typically solid at room temperature. They have a melting point of 233-235 °C.

Scientific Research Applications

Chemical Synthesis and Modification

4-(chlorosulfonyl)-1-methyl-1H-pyrrole-2-carboxylic acid and related compounds have been extensively studied for their roles in chemical synthesis and modification processes. For example, Loader and Anderson (1981) explored the use of chlorosulfonyl isocyanate (CSI) for the selective 4-substitution of the pyrrole ring, which is a key step in the synthesis of pyrrole-3-carbonitriles and its 1-methyl homologue (Loader & Anderson, 1981). Similarly, Barnett, Anderson, and Loader (1980) modified the Vilsmeier–Haack reaction to synthesize 2-nitriles, employing chlorosulfonyl isocyanate for the synthesis of pyrrole-2,4-dicarbonitrile (Barnett et al., 1980).

Pharmaceutical and Medicinal Applications

In the realm of pharmaceutical and medicinal chemistry, pyrrole derivatives show significant promise. For instance, Muchowski et al. (1985) synthesized pyrrole derivatives exhibiting potent analgesic and antiinflammatory activities (Muchowski et al., 1985). Additionally, compounds like 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids have been synthesized for their potential antibacterial properties, as studied by Toja et al. (1986) (Toja et al., 1986).

Molecular Recognition and Catalysis

In a study by Verdejo, Gil-Ramírez, and Ballester (2009), water-soluble receptors based on pyrrole structures were found to effectively bind aromatic N-oxides in water, showcasing the role of pyrrole derivatives in molecular recognition (Verdejo et al., 2009). Another interesting application in catalysis was reported by Galenko et al. (2015), where methyl 4-aminopyrrole-2-carboxylates were synthesized in a one-pot mode using a relay catalytic cascade reaction, demonstrating the versatility of pyrrole derivatives in synthetic chemistry (Galenko et al., 2015).

Mechanism of Action

The mechanism of action of chlorosulfonyl compounds in chemical reactions often involves the electrophilic nature of the chlorosulfonyl group.

Safety and Hazards

Chlorosulfonyl compounds are considered hazardous. They can cause severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

Chlorosulfonyl compounds, due to their reactivity, have potential uses in various chemical reactions and could be explored for use in the synthesis of new compounds.